Cas no 2413900-74-8 (tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413900-74-8
• MF: C₉H₁₅N₃O₂S₂
• MW: 261.364299058914
• CID: 6561641
• PubChem ID: 165770292
• Update Time: 2025-05-21

tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413900-74-8
• tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• EN300-26666330

• Inchi： 1S/C9H15N3O2S2/c1-5-12(6-10-11-7(15)16-6)8(13)14-9(2,3)4/h5H2,1-4H3,(H,11,15)
• InChI Key： NQWIWDHFQTWZOL-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(CC)C(=O)OC(C)(C)C)=S

Computed Properties

• Exact Mass: 261.06056908g/mol
• Monoisotopic Mass: 261.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, with the CAS number 2413900-74-8, is a fascinating organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture and pharmaceuticals. The structure of this compound is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing two sulfur atoms and three nitrogen atoms. The presence of the thiadiazole ring imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological activities.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and development. For instance, researchers have explored the potential of tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate as a candidate for anti-inflammatory and antioxidant therapies. The sulfur atom in the thiadiazole ring plays a crucial role in modulating the compound's reactivity and bioavailability. Moreover, the tert-butyl group attached to the carbamate moiety enhances the molecule's stability and lipophilicity, which are essential for its pharmacokinetic properties.

In agricultural applications, this compound has been investigated as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth makes it a promising candidate for crop protection. Recent field trials have demonstrated its efficacy in controlling weeds without adversely affecting crop health. This has led to further research into optimizing its formulation for large-scale agricultural use.

The synthesis of tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the thiadiazole precursor. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Researchers have also explored alternative synthetic routes to improve the efficiency of the process, such as using microwave-assisted synthesis or catalytic methods.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Preliminary results indicate that it is relatively non-toxic to aquatic organisms and can degrade under specific environmental conditions. However, further studies are required to fully understand its long-term effects on ecosystems.

The structural versatility of tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate opens up possibilities for its use in advanced materials science. For example, its ability to form stable complexes with metal ions makes it a potential candidate for catalytic applications or as a building block for supramolecular architectures.

In conclusion, tert-butyl N-ethyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is a multifaceted compound with significant potential across various fields. Its unique chemical structure and promising biological activities make it an area of active research interest. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.